7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one

• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• SMILES: CC1=CC2=C(C(=C1)F)NC(=O)C2(C)C
• InChI: InChI=1S/C11H12FNO/c1-6-4-7-9(8(12)5-6)13-10(14)11(7,2)3/h4-5H,1-3H3,(H,13,14)
• InChIKey: ZHXIUOOPLPASQN-UHFFFAOYSA-N

7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one: Identity & Physicochemical Profile

7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one (CAS: 1283717-88-3) is a synthetic, fluorinated indolin-2-one (oxindole) derivative. Its molecular architecture—a 7-fluoro substituent, two methyl groups at the 3-position, and a methyl group at the 5-position—distinguishes it from both the non-fluorinated parent scaffold and regioisomeric fluorinated analogs . The compound has a molecular formula of C₁₁H₁₂FNO, a molecular weight of 193.22 g/mol, and is commercially available at a standard purity of ≥95% . This substitution pattern positions the molecule at the intersection of the well-characterized 3,3-disubstituted indolin-2-one pharmacophore family and the 7-fluoroindolin-2-one fragment class, which has been broadly explored in kinase inhibition [1], anticancer [2], and CNS-targeted programs [3].

Fluorinated indolin-2-one scaffold for kinase hinge-binding studies

N1–H hydrogen-bond donor supports target engagement assay context

7-F substituent enables 19F NMR tracking and electronic modulation

• [1] Tang, P. C.; Sun, L.; McMahon, G. Indolinone compounds as kinase inhibitors. US Patent 6,689,806, 2004. View Source
• [2] Kaminska, K. K.; Bertrand, H. C.; Tajima, H.; Stafford, W. Q.; Chen, W.; Wells, G.; Arner, E. S. J. Indolin-2-one compounds targeting thioredoxin reductase as potential anticancer drug leads. Unpaywall, 2016. View Source
• [3] Jaeschke, G.; Kolczewski, S.; Pinard, E.; Porter, R. H. P.; Vieira, E. Indolin-2-one derivatives. US Patent Application 2018/0251430, 2018. View Source

7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one: Substitution Failure Risks

Within the indolin-2-one chemical space, seemingly minor structural modifications produce large shifts in both physicochemical properties and biological recognition. The 7-fluoro-3,3,5-trimethyl substitution pattern is not simply additive; the electron-withdrawing fluoro group at position 7, combined with the steric bulk of the gem-dimethyl group at position 3 and the methyl at position 5, creates a unique electronic and steric topology that is absent in the non-fluorinated 3,3,5-trimethylindolin-2-one (CAS: 192928-48-6) or the regioisomeric 7-fluoro-1,3,3-trimethylindolin-2-one (CAS: 872141-33-8) . Differences in hydrogen-bond donor capacity (N1-H present vs. N1-methylated), calculated lipophilicity, and metabolic soft-spot profiles render these compounds non-interchangeable in SAR-dependent programs [1]. The evidence below quantifies three dimensions—physicochemical differentiation, regioisomeric specificity, and vendor-specified quality control—where substitution would alter a project's trajectory.

Target 7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one (N1–H, 7-F)

Non-fluorinated analog Lacks fluorine-driven electronic modulation and 19F NMR handle; may alter SAR and ADME profiles.

Target 7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one (N1–H present)

N1-methylated regioisomer Eliminates hydrogen-bond donor; hinge-binding context may shift significantly.

Target 7-Fluoro substitution pattern (C7)

5-F or 6-F positional isomers Position-dependent biological activity reported; virulence modulation phenotype may not transfer.

• [1] Gill, A. L.; et al. The design, synthesis, and biological evaluation of potent receptor tyrosine kinase inhibitors. Bioorg. Med. Chem. Lett. 2005. (Class-level reference for indolin-2-one SAR sensitivity). View Source

7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one: Differentiation from Closest Analogs

Distinct Physicochemical Profile vs. Non-Fluorinated Analog

Replacing the hydrogen at position 7 with fluorine increases the molecular weight from 175.23 g/mol (C₁₁H₁₃NO) for 3,3,5-trimethylindolin-2-one to 193.22 g/mol (C₁₁H₁₂FNO) and shifts the calculated logP. The non-fluorinated comparator has a computed SlogP of 2.22 [1] and a TPSA of 29.1 Ų . The 7-fluoro derivative, while lacking a single experimentally published logP, is predicted to have higher lipophilicity and altered hydrogen-bond acceptor character due to the fluoro substituent, consistent with the general property of aryl fluorination [2]. This physicochemical shift carries implications for membrane permeability and off-rate kinetics in target binding, making the two scaffolds non-equivalent for any program where ADME properties or crystallographic interactions are being optimized.

Physicochemical Profile

Class-level

ΔMW +17.99 g/mol vs non-fluorinated analog; estimated logP shift +0.2–0.5 units

Supports scaffold-specific SAR and ADME interpretation

Experimental logP not reported for target compound; class-level fluorination trend applied

Evidence Dimension	Molecular weight and calculated lipophilicity
Target Compound Data	MW = 193.22 g/mol; SlogP not experimentally reported for this exact compound
Comparator Or Baseline	3,3,5-Trimethylindolin-2-one (CAS 192928-48-6): MW = 175.23 g/mol; SlogP = 2.22 [1]; TPSA = 29.1 Ų
Quantified Difference	ΔMW = +17.99 g/mol (fluorine vs. hydrogen substitution); logP shift estimated at +0.2 to +0.5 units, based on class-level aryl fluorination trends [2]
Conditions	Calculated physicochemical properties from MMsINC database [1] and Chemscene computational chemistry data ; class-level fluorination logP increment from literature [2]

Why This Matters

Procurement of the correct fluorinated scaffold ensures that downstream SAR interpretations and property-optimization cycles are founded on the intended physicochemical starting point, not on a less lipophilic, non-fluorinated surrogate.

• [1] MMsINC Database. Physical Properties for 3,3,5-Trimethylindolin-2-one (SlogP: 2.22472). mms.dsfarm.unipd.it. Accessed 2026. View Source
• [2] Böhm, H. J.; Banner, D.; Bendels, S.; Kansy, M.; Kuhn, B.; Müller, K.; Obst-Sander, U.; Stahl, M. Fluorine in medicinal chemistry. ChemBioChem 2004, 5 (5), 637-643. (Class-level reference for fluorination impact on logP). View Source

Regioisomeric Specificity: N1–H vs. N1–Methyl

The target compound (CAS 1283717-88-3) bears an unsubstituted N1–H group, whereas the closely related 7-fluoro-1,3,3-trimethylindolin-2-one (CAS 872141-33-8) carries an N1–methyl substituent . This single structural difference eliminates a hydrogen-bond donor (HBD) and alters the molecular shape. The N1–H of the target compound can act as a hydrogen-bond donor to acceptor moieties in a biological target (e.g., kinase hinge regions) or participate in crystal-packing interactions, whereas the N1-methylated analog cannot [1]. In the well-studied indolin-2-one kinase inhibitor series, the N1–H is frequently essential for hinge-binding hydrogen-bond interactions; methylation at this position often results in significant potency loss [1]. The two compounds also differ in commercial purity specifications: the N1–H target compound is offered at 95% purity , while the N1-methylated analog is listed at 97% . These differences are critical when a project requires a specific hydrogen-bond donor pattern.

N1–H vs N1–CH₃

Class-level

ΔHBD = 1; N1-methylation typically reduces binding ≥10-fold in kinase series

Hinge-binding hydrogen-bond donor context critical

N1-methylated analog purity 97% vs 95% for target; class-level SAR evidence

Evidence Dimension	Hydrogen-bond donor count and N1 substitution
Target Compound Data	N1–H present; HBD count = 1; MW = 193.22 g/mol; commercial purity = 95%
Comparator Or Baseline	7-Fluoro-1,3,3-trimethylindolin-2-one (CAS 872141-33-8): N1–CH₃ present; HBD count = 0; MW = 193.22 g/mol; commercial purity = 97%
Quantified Difference	ΔHBD = 1 (target minus comparator); N1-methylation in related indolin-2-one kinase inhibitors typically reduces binding affinity by ≥10-fold [1]
Conditions	Structural comparison based on SMILES and vendor data ; class-level SAR for N1-methylation effect drawn from indolin-2-one kinase inhibitor literature [1]

Why This Matters

For any program where the N1–H is a pharmacophoric requirement (e.g., hinge-binding in kinase programs or hydrogen-bond-directed crystallization), the N1-methylated analog is structurally and functionally non-equivalent.

• [1] Sun, L.; Liang, C.; Shirazian, S.; Zhou, Y.; Miller, T.; Cui, J.; Fukuda, J. Y.; Chu, J.-Y.; Nematalla, A.; Wang, X.; et al. Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. J. Med. Chem. 2003, 46 (7), 1116-1119. (Class-level reference for N1–H importance in indolin-2-one kinase binding). View Source

Positional Fluorination Specificity: C7 vs. C5/C6

The 7-fluoro substituent in the target compound is ortho to the ring-junction carbon and peri to the C3 gem-dimethyl group, creating a sterically constrained fluorinated environment that differs fundamentally from 5-fluoro or 6-fluoro substitution patterns . In the broader oxindole literature, the position of fluorine on the aryl ring modulates both electron density at the lactam carbonyl and metabolic vulnerability . 7-Fluorooxindole fragments have been specifically reported to inhibit Pseudomonas aeruginosa biofilm formation and hemolysis without suppressing planktonic growth—a phenotype not observed with 5- or 6-fluoro positional isomers . While the target compound is not identical to the simple 7-fluorooxindole fragment, the 7-fluoro substitution pattern has been demonstrated to confer differential biological activity compared to other fluorination positions in the context of bacterial virulence modulation .

7-F vs 5/6-F Activity

Supporting evidence

7-fluorooxindole inhibits P. aeruginosa biofilm and hemolysis without suppressing planktonic growth

Position-dependent virulence modulation reported at fragment level

No quantitative data for 3,3,5-trimethyl variant; fragment-level evidence only

Evidence Dimension	Position-dependent biological activity within fluorooxindole chemical space
Target Compound Data	7-Fluoro substitution pattern (C7–F); specific biofilm/hemolysis inhibition data for the 3,3,5-trimethyl variant not yet reported
Comparator Or Baseline	7-Fluorooxindole (CAS 71294-03-6): inhibits P. aeruginosa biofilm formation and hemolysis without affecting planktonic growth ; 5-fluorooxindole and 6-fluorooxindole positional isomers do not share this reported phenotype
Quantified Difference	Qualitative: biofilm/hemolysis phenotype observed for 7-fluoro substitution but not for other fluoro positional isomers; quantitative IC₅₀ data for the specific target compound are not publicly available
Conditions	P. aeruginosa virulence assays for 7-fluorooxindole fragment ; no direct head-to-head data for the 3,3,5-trimethyl variant

Why This Matters

If the procurement goal involves probing position-dependent fluorination effects on biological activity, the 7-fluoro substitution pattern in this scaffold is supported by fragment-level evidence as a privileged position for modulating bacterial virulence phenotypes.

Batch QC: HPLC and NMR Verification

The target compound (CAS 1283717-88-3) is available from vendors that provide batch-specific analytical data including NMR and HPLC purity verification . The standard commercial purity is 95% . For the non-fluorinated comparator 3,3,5-trimethylindolin-2-one, purity is also ≥95%, but analytical documentation varies by supplier . The availability of HPLC and NMR batch data for the target compound reduces procurement risk by enabling independent verification of identity and purity before committing the compound to high-cost biological assays or chemical transformations where trace impurities could confound results. From a procurement perspective, selecting a vendor that supplies these QC documents ensures lot-to-lot reproducibility and minimizes the risk of receiving mislabeled or degraded material.

Batch QC Documentation

Supporting evidence

Purity ≥95%; NMR, HPLC, GC batch data available from identified vendors

Reduces procurement risk for high-cost biological assays

QC documentation may vary by supplier; verify prior to critical experiments

Evidence Dimension	Commercial purity specification and analytical documentation availability
Target Compound Data	Purity: 95%; QC documentation: NMR, HPLC, GC available from Bidepharm
Comparator Or Baseline	3,3,5-Trimethylindolin-2-one (CAS 192928-48-6): Purity ≥95%; QC documentation: vendor-dependent
Quantified Difference	Both meet ≥95% purity threshold; target compound has documented NMR/HPLC/GC batch data from identified vendors, facilitating procurement quality verification
Conditions	Supplier product listings and QC documentation availability

Why This Matters

For procurement, documented batch-level analytical data reduce the risk of using misidentified or degraded material in expensive downstream assays.

7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one: Research & Application Scenarios

Kinase Inhibitor Lead Optimization: N1–H & 7-Fluoro

In programs targeting receptor tyrosine kinases (e.g., VEGFR, PDGFR, FLT3) or serine/threonine kinases where the indolin-2-one scaffold is a recognized hinge-binding motif, the N1–H group of 7-Fluoro-3,3,5-trimethyl-1,3-dihydro-indol-2-one provides the essential hydrogen-bond donor function that is structurally required for kinase hinge recognition [1]. The 7-fluoro substituent contributes electron withdrawal and altered lipophilicity, while the 3,3-gem-dimethyl group provides metabolic shielding of the C3 position. The non-fluorinated analog (3,3,5-trimethylindolin-2-one) would lack the fluorination-driven electronic modulation, and the N1-methylated analog (7-fluoro-1,3,3-trimethylindolin-2-one) would eliminate the hinge-binding hydrogen bond entirely [2].

SAR of Position-Dependent Fluorination in Oxindoles

This compound serves as a defined entry in a matrix of fluorinated oxindole positional isomers. Compared to 5-fluorooxindole or 6-fluorooxindole, the 7-fluoro substitution places the fluorine atom in a sterically constrained environment ortho to the ring junction and peri to the C3 gem-dimethyl group, which can influence target binding, metabolic stability, and physicochemical properties in ways that other positional isomers cannot replicate [1]. Researchers constructing fluorination SAR tables for indolin-2-one-based programs require this specific compound to complete the positional isomer panel, as no other commercially available compound simultaneously carries 7-fluoro, 3,3-dimethyl, and 5-methyl substituents with an intact N1–H [2].

7-Fluorooxindole Fragment: Antibiofilm & Virulence Screening

The 7-fluorooxindole fragment has demonstrated specific inhibition of Pseudomonas aeruginosa biofilm formation and hemolysis without suppressing planktonic growth, a phenotype not observed for 5-fluoro or 6-fluoro positional isomers [1]. Although the target compound bears additional methyl substituents, the 7-fluoro substitution pattern may serve as a starting point for fragment elaboration or systematic SAR expansion in antibacterial virulence-modulator programs. The 3,3,5-trimethyl variant offers increased steric bulk and altered physicochemical properties relative to the simple 7-fluorooxindole fragment, making it a value-added probe for understanding how scaffold elaboration modulates the antibiofilm phenotype [1].

19F NMR Reporter Probe Development

The single fluorine atom at the 7-position provides a clean ¹⁹F NMR spectroscopic handle for monitoring compound concentration, protein binding (via chemical shift perturbation or line-broadening), and metabolic fate in complex biological matrices [1]. Unlike the non-fluorinated analog (3,3,5-trimethylindolin-2-one), which lacks this spectroscopic reporter, the 7-fluoro target compound can be tracked without radiolabeling in protein-ligand binding assays, cellular uptake studies, and preliminary metabolic stability experiments. The unsubstituted N1–H also permits straightforward bioconjugation or further derivatization as needed for probe design [2].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization studies

N1–H hinge-binding motif and 7-F electron withdrawal

Hinge-binding assay context and SAR interpretation

Fluorination positional SAR studies

7-F positional isomer with 3,3-gem-dimethyl shielding

Position-dependent activity comparison across oxindole isomers

Antibiofilm & virulence screening studies

7-F substitution pattern associated with biofilm/hemolysis modulation

P. aeruginosa biofilm and hemolysis assay context

19F NMR reporter probe development

Single 19F handle for non-radiolabeled tracking

Protein binding, cellular uptake, and metabolic fate by 19F NMR

• [1] Böhm, H. J.; Banner, D.; Bendels, S.; Kansy, M.; Kuhn, B.; Müller, K.; Obst-Sander, U.; Stahl, M. Fluorine in medicinal chemistry. ChemBioChem 2004, 5 (5), 637-643. (Class-level reference for fluorine in medicinal chemistry and ¹⁹F NMR applications). View Source
• [2] Sun, L.; Liang, C.; Shirazian, S.; Zhou, Y.; Miller, T.; Cui, J.; Fukuda, J. Y.; Chu, J.-Y.; Nematalla, A.; Wang, X.; et al. Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor. J. Med. Chem. 2003, 46 (7), 1116-1119. (Class-level reference for indolin-2-one kinase inhibitor SAR). View Source